Cas no 885964-73-8 ((4-CHLORO-2-CYANO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER)

• Product Name: (4-CHLORO-2-CYANO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• CAS No: 885964-73-8
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 993237
• PubChem ID: 4459448
• Update Time: 2025-07-21

(4-CHLORO-2-CYANO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• (4-CHLORO-2-CYANO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• (4‐CHLORO‐2‐CYANO‐PHENYL)‐CARBAMIC ACID TERT‐BUTYL ESTER
• 885964-73-8
• DTXSID30403500
• EN300-7071232
• tert-butyl N-(4-chloro-2-cyanophenyl)carbamate
• AB25149
• tert-Butyl (4-chloro-2-cyanophenyl)carbamate

• Inchi： 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)15-10-5-4-9(13)6-8(10)7-14/h4-6H,1-3H3,(H,15,16)
• InChI Key： XVKSBKBBOOHERV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 252.0665554g/mol
• Monoisotopic Mass: 252.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on (4-CHLORO-2-CYANO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER

Research Brief on (4-CHLORO-2-CYANO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER (CAS: 885964-73-8): Recent Advances and Applications

In recent years, the compound (4-CHLORO-2-CYANO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER (CAS: 885964-73-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

A 2023 study published in the *Journal of Medicinal Chemistry* highlighted the utility of 885964-73-8 as a key building block in the synthesis of novel tyrosine kinase inhibitors. The research demonstrated that the tert-butyl ester group in this compound provides enhanced stability and solubility, making it an attractive candidate for further derivatization. The study also reported that the chloro and cyano substituents on the phenyl ring contribute to the compound's ability to interact with specific enzyme active sites, thereby modulating biological activity.

Another significant advancement was reported in a 2024 paper in *Bioorganic & Medicinal Chemistry Letters*, which explored the use of 885964-73-8 in the development of proteolysis-targeting chimeras (PROTACs). The researchers utilized the compound as a linker moiety, leveraging its chemical properties to facilitate the degradation of target proteins. This approach has shown promise in addressing challenges related to drug resistance in cancer therapy, offering a new avenue for the design of next-generation therapeutics.

In addition to its applications in drug development, recent investigations have also examined the pharmacokinetic and safety profiles of (4-CHLORO-2-CYANO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER. A preclinical study conducted in 2023 evaluated the compound's metabolic stability and toxicity, revealing favorable characteristics for further clinical development. These findings underscore the potential of 885964-73-8 as a valuable tool in medicinal chemistry.

Looking ahead, ongoing research aims to expand the scope of applications for this compound, including its use in the synthesis of covalent inhibitors and as a scaffold for fragment-based drug discovery. The continued exploration of 885964-73-8 is expected to yield new insights into its mechanistic roles and therapeutic potential, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.